Cas no 1315367-56-6 (1-Benzyl-2,4-dimethylpiperidin-3-one)

• Product Name: 1-Benzyl-2,4-dimethylpiperidin-3-one
• CAS No: 1315367-56-6
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5168579
• Update Time: 2025-05-25

1-Benzyl-2,4-dimethylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2,4-dimethylpiperidin-3-one
• 3-Piperidinone, 2,4-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-2,4-dimethylpiperidin-3-one

• Inchi： 1S/C14H19NO/c1-11-8-9-15(12(2)14(11)16)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3
• InChI Key： BTDSRZRPAVDUQC-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCN(CC2C=CC=CC=2)C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3

Additional information on 1-Benzyl-2,4-dimethylpiperidin-3-one

1-Benzyl-2,4-Dimethylpiperidin-3-One: A Comprehensive Overview

1-Benzyl-2,4-dimethylpiperidin-3-one, also known by its CAS registry number CAS No. 1315367-56-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures with a ketone group at the 3-position. The presence of a benzyl group at the 1-position and methyl groups at the 2 and 4 positions imparts unique chemical properties and functional versatility to this molecule.

The structural uniqueness of 1-Benzyl-2,4-dimethylpiperidin-3-one lies in its ability to serve as a platform for various chemical transformations. The piperidinone ring is a common motif in many bioactive compounds, making this compound a valuable intermediate in drug discovery and development. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties.

One of the most notable applications of 1-Benzyl-2,4-dimethylpiperidin-3-one is in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing complex molecular architectures. For instance, it has been used to synthesize compounds that target specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These studies suggest that derivatives of this compound could potentially be developed into novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its pharmacological applications, 1-Benzyl-2,4-dimethylpiperidin-3-one has also found utility in materials science. Its ability to form stable amide bonds makes it a promising candidate for synthesizing polyamides with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 1-Benzyl-2,4-dimethylpiperidin-3-one typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. One common approach involves the condensation of benzaldehyde with an appropriately substituted amino alcohol derivative. This method allows for precise control over the substituents on the piperidinone ring, enabling the preparation of various structural analogs for biological evaluation.

Recent research has also focused on the stereochemical properties of 1-Benzyl-2,4-dimethylpiperidin-3-one. The compound exhibits axial chirality due to the spatial arrangement of its substituents on the piperidinone ring. This property has led to investigations into its enantioselective synthesis and its potential as a chiral auxiliary in asymmetric catalysis. Such studies are pivotal for advancing enantioselective drug design and improving the efficiency of chemical manufacturing processes.

In terms of spectroscopic characterization, 1-Benzyl-2,4-dimethylpiperidin-3-one has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into its molecular structure and purity, which are essential for ensuring reproducibility in research and industrial applications.

The growing interest in green chemistry has also influenced research on this compound. Scientists are exploring environmentally friendly methods for its synthesis and application. For example, catalytic asymmetric hydrogenation using transition metal catalysts has been proposed as an eco-friendly route to prepare enantiopure derivatives of this compound.

In conclusion, 1-Benzyl-2,4-dimethylpiperidin-3-one, or CAS No. 1315367-56-6, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in drug discovery, materials science, and sustainable chemistry.